methyl 2-(5-amino-2-methylphenoxy)propanoate
Overview
Description
Methyl 2-(5-amino-2-methylphenoxy)propanoate (MAMP) is an organic compound that is a derivative of phenoxyacetic acid. It is a white crystalline solid that is soluble in water and ethanol. MAMP has a variety of scientific applications in research and laboratory experiments. It is used in the synthesis of pharmaceuticals, as an intermediate in organic synthesis, and as a reagent for the determination of amines and amides. MAMP is also used in the production of agrochemicals, dyes, and pesticides.
Mechanism of Action
Methyl 2-(5-amino-2-methylphenoxy)propanoate acts as a reactant in organic synthesis. It reacts with other compounds to form new molecules. The reaction of methyl 2-(5-amino-2-methylphenoxy)propanoate with amines and amides produces a product that is used in the determination of these compounds.
Biochemical and Physiological Effects
methyl 2-(5-amino-2-methylphenoxy)propanoate has no known biochemical or physiological effects. It is not known to be toxic or have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
Methyl 2-(5-amino-2-methylphenoxy)propanoate has several advantages for use in laboratory experiments. It is a white crystalline solid that is soluble in water and ethanol. It is easy to synthesize and has a high yield. It is also inexpensive and readily available. The main limitation of methyl 2-(5-amino-2-methylphenoxy)propanoate is that it is not very stable, so it must be stored in a cool, dry place.
Future Directions
The future of methyl 2-(5-amino-2-methylphenoxy)propanoate in scientific research and laboratory experiments is promising. It can be used in the synthesis of pharmaceuticals, agrochemicals, dyes, and pesticides. It can also be used in the determination of amines and amides, and as a reagent in the synthesis of other compounds. Additionally, methyl 2-(5-amino-2-methylphenoxy)propanoate can be used to study the mechanism of action of other compounds, and to develop new and improved methods of synthesis.
Synthesis Methods
Methyl 2-(5-amino-2-methylphenoxy)propanoate is synthesized by the reaction of 5-amino-2-methylphenol with propionic anhydride in the presence of anhydrous pyridine. The reaction produces a white crystalline solid with a melting point of 74-76°C. The yield of the reaction is typically around 80-90%.
Scientific Research Applications
Methyl 2-(5-amino-2-methylphenoxy)propanoate is used in scientific research and laboratory experiments as an intermediate in organic synthesis. It is used to synthesize pharmaceuticals, agrochemicals, dyes, and pesticides. methyl 2-(5-amino-2-methylphenoxy)propanoate is also used in the determination of amines and amides, and as a reagent in the synthesis of other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(5-amino-2-methylphenoxy)propanoate involves the reaction of 5-amino-2-methylphenol with methyl 2-bromo-2-methylpropanoate, followed by deprotection of the resulting intermediate.", "Starting Materials": [ "5-amino-2-methylphenol", "methyl 2-bromo-2-methylpropanoate", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 5-amino-2-methylphenol (1.0 eq) in methanol and add sodium hydroxide (1.1 eq).", "Step 2: Add methyl 2-bromo-2-methylpropanoate (1.1 eq) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid and extract with diethyl ether.", "Step 4: Wash the organic layer with water and dry over magnesium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Deprotect the crude product by dissolving it in methanol and adding hydrochloric acid.", "Step 7: Stir the reaction mixture at room temperature for 24 hours.", "Step 8: Concentrate the reaction mixture under reduced pressure and purify the product by column chromatography." ] } | |
CAS RN |
128186-37-8 |
Product Name |
methyl 2-(5-amino-2-methylphenoxy)propanoate |
Molecular Formula |
C11H15NO3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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